BENGHE Methodological & Application

Check Availability & Pricing

safe handling and disposal procedures for 2-
Chloroethane-1,1-diol

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: 2-Chloroethane-1,1-diol

Application Notes and Protocols for 2-
Chloroethane-1,1-diol

Disclaimer: Limited specific safety and toxicity data is available for 2-Chloroethane-1,1-diol.
These protocols are based on general best practices for handling potentially hazardous
chlorinated organic compounds and available data for structurally similar chemicals. A thorough
risk assessment should be conducted before any handling or use of this substance.

Introduction

2-Chloroethane-1,1-diol is a geminal diol, the hydrate of chloroacetaldehyde. While it is of
interest in physical organic chemistry and as a potential reactive intermediate, comprehensive
toxicological and safety data are not readily available. Therefore, it must be handled with
extreme caution, assuming it is hazardous. These application notes provide guidelines for its
safe handling and disposal in a research and development setting.

Chemical and Physical Properties

A summary of the known physical and chemical properties of 2-Chloroethane-1,1-diol is
presented in the table below. This information is crucial for understanding its behavior and
potential hazards.
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Property Value Reference
Molecular Formula C2HsCIO2 [1112]
Molecular Weight 96.51 g/mol [1][2]

CAS Number 15873-56-0 [1]12113]
Density 1.412 g/cm3 (Predicted) [1114]
Boiling Point 142.4°C at 760 mmHg [1]

Flash Point 39.9°C [1114]
Vapor Pressure 2.27 mmHg at 25°C [1]
Refractive Index 1.473 [1]14]
IUPAC Name 2-chloroethane-1,1-diol [2]

Chloroacetaldehyde hydrate,
Synonyms _ [2]
2-Chloro-1,1-ethanediol

Hazard Identification and Personal Protective
Equipment (PPE)

Due to the lack of specific toxicity data, 2-Chloroethane-1,1-diol should be treated as a
hazardous substance. Potential hazards may include skin and eye irritation, respiratory tract
irritation, and potential for harm if swallowed or absorbed through the skin. The following
personal protective equipment (PPE) is mandatory when handling this compound:

e Eye and Face Protection: Chemical safety goggles with side shields or a face shield.
¢ Skin Protection:

o Gloves: Nitrile or other chemically resistant gloves should be worn.[3] Inspect gloves
before use and dispose of them properly after handling.

o Lab Coat: A chemical-resistant lab coat is required.[3]
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e Respiratory Protection: All handling of 2-Chloroethane-1,1-diol that may generate aerosols
or vapors should be conducted in a certified chemical fume hood to avoid inhalation.[3]

Experimental Protocols: Safe Handling and Storage

4.1. General Handling

Work in a well-ventilated area, preferably within a chemical fume hood.[3][4]

Avoid contact with skin and eyes.[4]

Avoid the formation of dust and aerosols.[4]

Use non-sparking tools to prevent ignition sources.[4]

Ground and bond containers when transferring material to prevent static discharge.

4.2. Storage

o Store in a tightly closed, properly labeled container in a cool, dry, and well-ventilated area.[4]
o Keep away from incompatible materials such as strong oxidizing agents, acids, and bases.

o Store away from heat, sparks, and open flames.

4.3. Spill and Leak Procedures

e Small Spills:

Evacuate the immediate area.

o

[¢]

Wear appropriate PPE as described in Section 3.

[¢]

Absorb the spill with an inert, non-combustible absorbent material (e.g., vermiculite, sand,
or earth).

Collect the absorbed material into a suitable, labeled container for hazardous waste

[¢]

disposal.
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o Clean the spill area with a suitable solvent, followed by washing with soap and water.
o Ventilate the area.
e Large Spills:
o Evacuate the laboratory immediately and alert others in the area.
o Contact the institution's emergency response team.
o Do not attempt to clean up a large spill without proper training and equipment.
Disposal Protocols
All waste containing 2-Chloroethane-1,1-diol must be treated as hazardous waste.
e Waste Collection:
o Collect all waste (solid and liquid) in designated, properly labeled, and sealed containers.
o Do not mix with other waste streams unless compatibility is known.
e Disposal:

o Dispose of the hazardous waste through your institution's environmental health and safety
(EHS) office.

o Follow all local, state, and federal regulations for hazardous waste disposal. Chemical
waste generators must consult these regulations to ensure complete and accurate
classification and disposal.[5]

Visual Workflow for Safe Handling and Disposal

The following diagram illustrates the logical workflow for the safe handling and disposal of 2-
Chloroethane-1,1-diol.

Caption: Workflow for Safe Handling and Disposal of 2-Chloroethane-1,1-diol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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